![molecular formula C9H14N2OS B6190244 1-({[1-(propan-2-yl)-1H-pyrazol-5-yl]methyl}sulfanyl)ethan-1-one CAS No. 2751614-29-4](/img/no-structure.png)
1-({[1-(propan-2-yl)-1H-pyrazol-5-yl]methyl}sulfanyl)ethan-1-one
Overview
Description
1-({[1-(propan-2-yl)-1H-pyrazol-5-yl]methyl}sulfanyl)ethan-1-one, also known as Pyrazolone, is a heterocyclic compound that is used in a variety of scientific research applications. It is derived from pyrazole, a five-membered ring of nitrogen atoms, and is found in a range of materials including pharmaceuticals, pesticides, and dyes. Pyrazolone has been studied for its potential to act as an inhibitor of enzymes, a chelating agent, and a drug delivery system. As a result of its unique properties, Pyrazolone has become a popular compound in laboratory experiments.
Scientific Research Applications
1-({[1-(propan-2-yl)-1H-pyrazol-5-yl]methyl}sulfanyl)ethan-1-one has been studied for its potential to act as an inhibitor of enzymes, a chelating agent, and a drug delivery system. It has been used in a variety of laboratory experiments, including the study of enzyme inhibition, drug delivery, and the synthesis of novel compounds. Additionally, this compound has been used in the synthesis of a variety of materials, including polymers, dyes, and pharmaceuticals.
Mechanism of Action
1-({[1-(propan-2-yl)-1H-pyrazol-5-yl]methyl}sulfanyl)ethan-1-one is believed to act as an inhibitor of enzymes by binding to the active site of the enzyme and preventing the enzyme from catalyzing its substrate. Additionally, this compound can act as a chelating agent, binding to metal ions and preventing them from catalyzing reactions. This compound can also act as a drug delivery system, allowing for the controlled release of drugs into the body.
Biochemical and Physiological Effects
This compound has been studied for its potential to act as an inhibitor of enzymes, a chelating agent, and a drug delivery system. As an inhibitor of enzymes, this compound has been found to inhibit the activity of enzymes involved in a variety of metabolic pathways. As a chelating agent, this compound has been found to bind to metal ions and prevent their catalytic activity. As a drug delivery system, this compound has been found to allow for the controlled release of drugs into the body.
Advantages and Limitations for Lab Experiments
The use of 1-({[1-(propan-2-yl)-1H-pyrazol-5-yl]methyl}sulfanyl)ethan-1-one in laboratory experiments has a number of advantages. This compound is relatively inexpensive and easy to obtain, and it can be synthesized using a variety of methods. Additionally, this compound is highly soluble in a variety of solvents, making it easy to use in laboratory experiments. However, this compound has a number of limitations. This compound is highly reactive, and it can react with a variety of compounds, making it difficult to use in some experiments. Additionally, this compound is not very stable and can degrade over time.
Future Directions
Given the potential of 1-({[1-(propan-2-yl)-1H-pyrazol-5-yl]methyl}sulfanyl)ethan-1-one to act as an inhibitor of enzymes, a chelating agent, and a drug delivery system, there are a number of potential future directions for research. One potential direction is the development of more efficient methods for the synthesis of this compound. Additionally, research could be conducted to better understand the mechanism of action of this compound and its effects on biochemical and physiological processes. Additionally, research could be conducted to explore the potential of this compound as a drug delivery system, as well as its potential applications in the synthesis of novel materials. Finally, research could be conducted to explore the potential of this compound as a therapeutic agent and its potential applications in the treatment of various diseases.
Synthesis Methods
1-({[1-(propan-2-yl)-1H-pyrazol-5-yl]methyl}sulfanyl)ethan-1-one can be synthesized using a variety of methods, including the Michael addition of propan-2-yl bromide to a pyrazole derivative, followed by a reaction with sodium sulfide. The reaction can be carried out in an aqueous medium or in a non-aqueous solvent. The reaction is typically carried out at room temperature, and the product is obtained in high yields.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-({[1-(propan-2-yl)-1H-pyrazol-5-yl]methyl}sulfanyl)ethan-1-one' involves the reaction of 1-(propan-2-yl)-1H-pyrazol-5-ylmethanethiol with ethyl chloroacetate followed by oxidation with hydrogen peroxide to yield the final product.", "Starting Materials": [ "1-(propan-2-yl)-1H-pyrazol-5-ylmethanethiol", "ethyl chloroacetate", "hydrogen peroxide" ], "Reaction": [ "Step 1: 1-(propan-2-yl)-1H-pyrazol-5-ylmethanethiol is reacted with ethyl chloroacetate in the presence of a base such as sodium hydride or potassium carbonate to yield the intermediate 1-({[1-(propan-2-yl)-1H-pyrazol-5-yl]methyl}sulfanyl)ethyl acetate.", "Step 2: The intermediate is then oxidized with hydrogen peroxide in the presence of a catalyst such as sodium tungstate or sodium molybdate to yield the final product, 1-({[1-(propan-2-yl)-1H-pyrazol-5-yl]methyl}sulfanyl)ethan-1-one." ] } | |
CAS RN |
2751614-29-4 |
Molecular Formula |
C9H14N2OS |
Molecular Weight |
198.3 |
Purity |
95 |
Origin of Product |
United States |
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